Cas no 1508105-18-7 (1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine)

• Product Name: 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine
• CAS No: 1508105-18-7
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5161056
• Update Time: 2025-06-15

1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine

• Inchi： 1S/C9H17N5/c1-13-7-11-12-9(13)6-14-4-2-8(10)3-5-14/h7-8H,2-6,10H2,1H3
• InChI Key： XTSFZAGPNSHPHZ-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)C=NN=2)CCC(N)CC1

Additional information on 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine

Comprehensive Overview of 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine (CAS No. 1508105-18-7)

The compound 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine, identified by its CAS number 1508105-18-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidin-4-ylamine core with a 4-methyl-4H-[1,2,4]triazole moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its molecular architecture suggests potential interactions with biological targets, particularly in the central nervous system (CNS) and enzyme modulation.

Recent trends in scientific literature highlight the growing demand for triazole-containing compounds due to their versatile pharmacological properties. Researchers are actively exploring derivatives like 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine for their potential in addressing neurodegenerative diseases, anxiety disorders, and metabolic syndromes. The compound's amine-functionalized piperidine segment is particularly noteworthy, as it aligns with current drug design strategies aimed at enhancing blood-brain barrier permeability and target specificity.

In the context of AI-driven drug discovery, this compound exemplifies how computational models are accelerating the identification of novel bioactive molecules. Platforms leveraging machine learning and quantitative structure-activity relationship (QSAR) analyses frequently cite triazole derivatives for their balanced lipophilicity and hydrogen-bonding capacity. Such features are critical for optimizing pharmacokinetic profiles, a recurring theme in pharmaceutical R&D discussions.

From a synthetic chemistry perspective, the preparation of CAS 1508105-18-7 involves multi-step organic transformations, including nucleophilic substitutions and heterocyclic ring formations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, reflecting broader industry shifts toward sustainable and efficient methodologies. These innovations resonate with the global push for green chemistry principles in industrial applications.

The compound's physicochemical properties—such as its logP value, pKa, and solubility profile—are frequently analyzed in preclinical studies. Data from these analyses are pivotal for formulation scientists working on drug delivery systems, especially those targeting controlled-release mechanisms. This aligns with the rising popularity of nanotechnology-based therapeutics and biocompatible carriers in modern medicine.

Discussions in academic forums often link 1-(4-Methyl-4H-[1,2,4]triazol-3-ylmethyl)-piperidin-4-ylamine to G-protein-coupled receptor (GPCR) modulation, a hot topic in precision medicine. Given the increasing prevalence of personalized treatment approaches, this compound's potential to interact with specific receptor subtypes could position it as a candidate for tailored therapies in psychiatry or immunology.

In summary, CAS 1508105-18-7 represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its structural features and emerging applications underscore its relevance in contemporary research, while synthetic advancements highlight the evolving landscape of chemical production. As scientific inquiries continue to explore its full potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular innovation.